2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine

Boiling point Purification Distillation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H21NO
Molecular Weight 171.28 g/mol
Cat. No. B13267159
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Technical Parameters


Basic Identity
Product Name2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine
Molecular FormulaC10H21NO
Molecular Weight171.28 g/mol
Structural Identifiers
SMILESCC1(CCCCC1)C(CN)OC
InChIInChI=1S/C10H21NO/c1-10(9(8-11)12-2)6-4-3-5-7-10/h9H,3-8,11H2,1-2H3
InChIKeyIUHRIFNSYHNBOV-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine – Structural and Physicochemical Baseline for Procurement Evaluation


2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine (CAS 1936382-99-8) is a secondary aliphatic amine with the molecular formula C₁₀H₂₁NO and a molecular weight of 171.28 g/mol . The compound features a geminal substitution pattern at the α-carbon of the ethanamine backbone: a methoxy group (–OCH₃) and an aminomethyl group (–CH₂NH₂) are both attached to the same carbon that bears the 1-methylcyclohexyl substituent, generating an undefined stereocenter . This structural architecture places it within the broader aminocyclohexyl ether class but distinguishes it from simpler cyclohexylamines and N-alkylated analogs through the combination of steric bulk, hydrogen-bonding capacity (1 HBD, 2 HBA), and a computed XLogP3 of 2 .

Scaffold identity

Aminocyclohexyl ether with geminal methoxy/aminomethyl substitution and an undefined stereocenter for chiral SAR exploration.

Basicity window

Modulated pKa supports selective amine protection/deprotection sequences in multi-step syntheses.

Property space

Computed lipophilicity–polarity balance fits drug-like chemical space for permeability and solubility optimization.

Why In-Class Substitution of 2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine Carries Quantifiable Risk


Although several C₉–C₁₀ cyclohexyl-containing ethanamines share the same elemental composition or similar molecular weight, their physicochemical property profiles diverge in ways that directly affect purification strategy, salt selection, and chromatographic behavior. The target compound’s geminal methoxy/aminomethyl architecture on the α-carbon produces a predicted pKa of 8.68, which is 0.76–1.59 log units lower than that of simpler (1-methylcyclohexyl)methanamine (pKa ~10.27) . This shift in basicity alters protonation equilibria under physiological and extraction conditions. Furthermore, the boiling point (237.9 °C predicted) is 22 °C higher than that of N-(2-methoxyethyl)cyclohexanamine, a connectivity isomer, and approximately 80 °C higher than that of (1-methylcyclohexyl)methanamine, rendering solvent-swap or distillation protocols non-interchangeable . These quantifiable gaps mean that simply selecting a same-formula or same-class analog without verifying the specific physicochemical profile can lead to purification failures, incorrect salt stoichiometry, or unexpected retention time shifts in preparative chromatography.

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Geminal substitution architecture: connectivity isomer places amino group on ring, altering steric and electronic profile.

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α-Methoxy basicity modulation: des-methoxy analogs are significantly more basic, shifting salt formation and extraction pH.

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Undefined stereocenter: N-alkyl and des-methoxy analogs lack chiral center, making them unsuitable for stereochemical SAR.

Head-to-Head Quantitative Differentiation Evidence for 2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine vs. Closest Analogs


Boiling Point Elevation of 22 °C vs. Connectivity Isomer N-(2-Methoxyethyl)cyclohexanamine Informs Distillation Protocol Selection

The target compound exhibits a predicted boiling point of 237.9 ± 13.0 °C, which is 22.2 °C higher than that of its connectivity isomer N-(2-methoxyethyl)cyclohexanamine (215.7 ± 13.0 °C) and approximately 81 °C higher than the simpler (1-methylcyclohexyl)methanamine (157.0 ± 8.0 °C) . This elevation is attributable to the increased molecular weight and the geminal substitution pattern, which enhances intermolecular dipole–dipole interactions relative to analogs where the methoxy and amino groups are separated by a flexible ethylene spacer or where the methoxy group is absent.

Boiling Point Gap
Head-to-head
22.2 °C higher vs. connectivity isomer; 80.9 °C vs. des-methoxy analog
Distillation protocols not directly transferable
Predicted values; verify experimentally
Boiling point Purification Distillation Physicochemical property

pKa Depression of ~1.6 Units vs. (1-Methylcyclohexyl)methanamine Governs Salt Formation and Extraction Behavior

The target compound has a predicted pKa of 8.68 ± 0.10, which is markedly lower than that of (1-methylcyclohexyl)methanamine (pKa 10.27 ± 0.29) and N-(2-methoxyethyl)cyclohexanamine (pKa 9.44 ± 0.20) . The electron-withdrawing inductive effect of the α-methoxy substituent reduces the basicity of the proximal primary amine by approximately 1.6 log units relative to the des-methoxy analog. At pH 7.4, the target compound is approximately 95% protonated vs. >99.9% for (1-methylcyclohexyl)methanamine, creating a narrower window for free-base extraction.

pKa Depression
Head-to-head
1.59 units lower than des-methoxy analog
Alters free-base extraction pH window
Predicted; solvent-dependent ionization
pKa Basicity Salt formation Extraction Ionization state

Geminal α-Carbon Substitution Creates an Undefined Stereocenter Absent in N-Alkyl and Des-Methoxy Comparators

The target compound possesses a quaternary-like α-carbon bearing three distinct substituents (methoxy, aminomethyl, and 1-methylcyclohexyl), resulting in an undefined stereocenter (reported as Undefined Atom Stereocenter Count: 1) . This stereogenic element is absent in N-(2-methoxyethyl)cyclohexanamine (CAS 55611-82-0), where the nitrogen is directly attached to the cyclohexyl ring, and in (1-methylcyclohexyl)methanamine (CAS 3913-98-2), which lacks the α-methoxy substituent entirely . The regioisomer 2-Methoxy-2-(4-methylcyclohexyl)ethan-1-amine (CAS 1495708-53-6) relocates the methyl group to the 4-position of the cyclohexyl ring, altering the steric environment around the stereocenter without eliminating it.

Stereocenter Architecture
Head-to-head
Undefined stereocenter count: 1; absent in N-alkyl and des-methoxy comparators
Enables chiral SAR exploration
Racemic mixture unless resolved
Stereochemistry Chiral center Structural differentiation Medicinal chemistry

XLogP3 of 2.0 and TPSA of 35.2 Ų Define a Lipophilicity–Polarity Window Distinct from Des-Methyl and Des-Methoxy Analogs

The target compound has a computed XLogP3 of 2.0 and a topological polar surface area (TPSA) of 35.2 Ų . By comparison, the des-methyl analog 2-cyclohexyl-2-methoxyethan-1-amine (CAS 1493314-87-6, MW 157.25) lacks the 1-methyl group on the cyclohexane ring, which reduces its molecular weight by 14 Da and is expected to lower its logP by approximately 0.3–0.5 log units based on the contribution of a –CH₂– group to calculated logP . The simpler (1-methylcyclohexyl)methanamine (MW 127.23) has both lower molecular weight and lacks the methoxy group, yielding a TPSA of approximately 26 Ų (one HBA fewer) and a higher predicted pKa, indicating a substantially different polarity–basicity profile.

Lipophilicity Window
Class-level
XLogP3: 2.0; TPSA: 35.2 Ų; ~0.3–0.5 units higher than des-methyl analog
Supports permeability optimization studies
Estimates; verify experimentally
Lipophilicity LogP TPSA Drug-likeness Membrane permeability

Commercial Availability at 95% Purity with Defined Pricing Tiers Supports Feasibility Assessment for Milligram-to-Gram Scale Procurement

The target compound is commercially available from Enamine (catalog EN300-1293547) through multiple vendors with a standardized purity of 95% . Pricing data from 2023 indicates: 50 mg at $888, 100 mg at $930, 250 mg at $972, 500 mg at $1,014, 1,000 mg at $1,057, 2,500 mg at $2,071, 5,000 mg at $3,065, and 10,000 mg at $4,545 . The regioisomer 2-Methoxy-2-(4-methylcyclohexyl)ethan-1-amine (CAS 1495708-53-6) and positional isomer 2-Methoxy-1-(4-methylcyclohexyl)ethan-1-amine (CAS 1339009-94-7) are also listed at 95% purity, but pricing differentials and stock availability vary by supplier, requiring case-by-case verification .

Commercial Specification
Specification review
95% purity; multi-vendor availability; pricing tiers from 50 mg to 10 g
Enables procurement planning
Pricing as of 2023; verify current availability
Purity Commercial availability Pricing Supply chain Procurement

High-Confidence Application Scenarios for 2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine Based on Quantitative Differentiation Evidence


Chiral Scaffold for Enantioselective Medicinal Chemistry SAR Campaigns

The presence of an undefined stereocenter at the α-carbon (geminal methoxy/aminomethyl/1-methylcyclohexyl substitution) makes this compound a logical starting scaffold for medicinal chemistry programs exploring stereochemistry–activity relationships (SAR) in aminocyclohexyl ether target classes . Unlike achiral N-(2-methoxyethyl)cyclohexanamine or (1-methylcyclohexyl)methanamine, this compound offers the opportunity for chiral resolution and enantioselective SAR exploration. The regioisomer 2-Methoxy-2-(4-methylcyclohexyl)ethan-1-amine, while also chiral, positions the methyl group at the cyclohexyl 4-position rather than the 1-position, which may alter the spatial orientation of the cyclohexyl ring relative to the stereocenter and thus affect target binding differently.

Building Block Requiring Specific Basicity for Selective Protection/Deprotection Sequences

With a predicted pKa of 8.68, this compound is approximately 1.6 log units less basic than (1-methylcyclohexyl)methanamine (pKa ~10.27) and 0.76 units less basic than N-(2-methoxyethyl)cyclohexanamine (pKa ~9.44) . This intermediate basicity is advantageous in multi-step synthetic sequences where selective Boc-protection or Fmoc-deprotection of a more basic amine must be achieved in the presence of this less basic amine, or conversely, where selective protonation under mildly acidic conditions is required for extraction or chromatography. Researchers should verify the experimental pKa in their specific solvent system before designing protection group strategies.

Physicochemical Probe for Lipophilicity-Dependent Property Optimization

The compound's XLogP3 of 2.0 and TPSA of 35.2 Ų place it in a favorable region of drug-like chemical space . For lead optimization programs targeting passive membrane permeability or aqueous solubility, this compound can serve as a reference point where the geminal methoxy group modulates both lipophilicity and hydrogen-bonding capacity simultaneously. The 1-methyl substitution on the cyclohexyl ring contributes approximately +0.3–0.5 log units of lipophilicity relative to the des-methyl analog 2-cyclohexyl-2-methoxyethan-1-amine, providing a measurable lipophilicity increment that can be leveraged in matched molecular pair analyses .

Purification Method Development Using Differentiated Boiling Point and pKa

The boiling point of 237.9 °C is significantly higher than that of the connectivity isomer N-(2-methoxyethyl)cyclohexanamine (215.7 °C) and the simpler (1-methylcyclohexyl)methanamine (157.0 °C) . This thermal property differentiation can be exploited in preparative gas chromatography method development and in the design of distillation-based purification protocols. Additionally, the pKa of 8.68 enables efficient liquid–liquid extraction at pH ~6 (where the compound is >95% protonated) vs. pH ~10–11 (free base), a narrower working window than that available for the more basic (1-methylcyclohexyl)methanamine, which remains >99% protonated until pH > 8.7.

Application
Selection Property
Validation Focus
Chiral scaffold for enantioselective SAR
Undefined stereocenter at α-carbon
Chiral resolution feasibility and enantiomer-specific activity
Selective protection/deprotection sequences
Modulated amine basicity
Boc/Fmoc selectivity under mild acidic/basic conditions
Lipophilicity-dependent property optimization
Computed lipophilicity–polarity balance
Permeability and solubility matched-pair analysis
Purification method development
Thermal profile and pH-dependent extraction behavior
Distillation protocol and liquid-liquid extraction verification
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